Cas no 431078-61-4 (Ethyl 2-(bromomethyl)-4-chloroquinoline-3-carboxylate)

Ethyl 2-(bromomethyl)-4-chloroquinoline-3-carboxylate structure
431078-61-4 structure
Product Name:Ethyl 2-(bromomethyl)-4-chloroquinoline-3-carboxylate
CAS No:431078-61-4
MF:C13H11BrClNO2
MW:328.588941812515
CID:1093205
PubChem ID:72942633
Update Time:2025-04-20

Ethyl 2-(bromomethyl)-4-chloroquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-(bromomethyl)-4-chloroquinoline-3-carboxylate
    • SB72831
    • 431078-61-4
    • Ethyl2-(bromomethyl)-4-chloroquinoline-3-carboxylate
    • Inchi: 1S/C13H11BrClNO2/c1-2-18-13(17)11-10(7-14)16-9-6-4-3-5-8(9)12(11)15/h3-6H,2,7H2,1H3
    • InChI Key: FYBYXUKZFMEKED-UHFFFAOYSA-N
    • SMILES: BrCC1=C(C(=O)OCC)C(=C2C=CC=CC2=N1)Cl

Computed Properties

  • Exact Mass: 326.96617g/mol
  • Monoisotopic Mass: 326.96617g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 39.2Ų

Ethyl 2-(bromomethyl)-4-chloroquinoline-3-carboxylate Pricemore >>

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